Cas no 1909308-71-9 (3-methyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione)

• Product Name: 3-methyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione
• CAS No: 1909308-71-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD29047540
• CID: 4628548
• PubChem ID: 121553025
• Update Time: 2025-06-10

3-methyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H,4H,6H,7H-pyrano[4,3-b]pyrrole-4,6-dione
• 3-methyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione

• MDL： MFCD29047540
• Inchi： 1S/C8H7NO3/c1-4-3-9-5-2-6(10)12-8(11)7(4)5/h3,9H,2H2,1H3
• InChI Key： NUMIBJVKEGRLNK-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C(=O)OC(=O)CC1=2

Additional information on 3-methyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione

Professional Introduction to Compound with CAS No. 1909308-71-9 and Product Name: 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione

The compound identified by the CAS number 1909308-71-9 and the product name 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its fused pyrrole and pyranone structures, has garnered attention due to its unique pharmacological properties and potential applications in medicinal chemistry. The presence of multiple nitrogen-containing rings imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery.

In recent years, the exploration of pyrano[4,3-bpyrrole] derivatives has been extensively studied for their role in modulating biological pathways. The 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione structure exhibits promising activities as a result of its ability to interact with various target proteins and enzymes. This compound has been investigated for its potential in treating a range of diseases, including neurological disorders and inflammatory conditions. The incorporation of a methyl group at the 3-position enhances its binding affinity to certain receptors, making it a more potent candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its structural versatility. The fused pyrrole and pyranone moieties provide a rich chemical environment that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this flexibility to develop analogs with improved solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated that derivatives of 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines.

The pharmacological profile of this compound has been further elucidated through in vitro and in vivo studies. These investigations have revealed that it can modulate pathways associated with neurodegeneration and oxidative stress. The pyrano[4,3-bpyrrole] core is particularly noteworthy for its ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders. Preliminary clinical trials have shown encouraging results in animal models of Alzheimer's disease and Parkinson's disease, suggesting that this compound may serve as a lead candidate for further development.

From a synthetic chemistry perspective, 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione exemplifies the sophistication of modern heterocyclic synthesis. The development of efficient synthetic routes to this compound has enabled researchers to explore a broader spectrum of derivatives rapidly. Advances in catalytic methods and green chemistry principles have made it possible to produce these molecules with higher yields and lower environmental impact. This aligns with the growing emphasis on sustainable practices in pharmaceutical research.

The computational modeling of this compound has also played a pivotal role in understanding its behavior at the molecular level. High-throughput virtual screening has identified novel binding interactions between 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dioneand target proteins. These insights have guided the design of next-generation analogs with enhanced therapeutic potential. Additionally, molecular dynamics simulations have provided valuable information about the conformational flexibility of the molecule, which is essential for optimizing drug design.

The regulatory landscape for such compounds is another critical consideration. Given its promising therapeutic applications, 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dioneis undergoing rigorous evaluation by regulatory agencies to ensure safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to streamline this process while maintaining high standards of quality control. The integration of cutting-edge technologies such as artificial intelligence in drug discovery is expected to accelerate the development pipeline for this class of compounds.

In conclusion, 1909308-71-9 and its corresponding product name represent a significant contribution to medicinal chemistry. The unique structural features of 3-methyl-1H,4H,6H,7H-pyrano[4,3-bpyrrole]-4,6-dione offer exciting opportunities for therapeutic intervention across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.